
Essential Safety and Logistical Information for
Handling Regaloside E

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds is paramount. This guide provides essential safety

protocols, operational procedures, and disposal plans for Regaloside E, a natural product

isolated from Lilium longiflorum Thunb.[1] By adhering to these guidelines, you can minimize

risks and maintain a safe laboratory environment.

Quantitative Data Summary
The following table summarizes the key quantitative data for Regaloside E. This information is

critical for accurate experimental planning and safety assessments.
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Property Value Source

Molecular Formula C₂₀H₂₆O₁₂ MedChemExpress[1]

Molecular Weight 458.41 g/mol MedChemExpress[1]

Purity ≥98% NatureStandard

Appearance Powder N/A

Solubility

≥ 1.25 mg/mL (2.73 mM) in

various solvent systems (e.g.,

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline)

MedChemExpress[1]

Storage (Solid) Store at -20°C (powder)
DC Chemicals (for Regaloside

F)[2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
MedChemExpress[1]

Note: Some data, such as appearance and solid storage temperature, is based on information

for the related compound Regaloside F, as specific data for Regaloside E was not available.

Always refer to the supplier-specific Safety Data Sheet (SDS) for the most accurate

information.

Operational Plan: Safe Handling and Use
Adherence to a strict operational plan is crucial when working with Regaloside E to ensure the

safety of all laboratory personnel. The following step-by-step procedures outline the best

practices for handling this compound from receipt to experimental use.

Receiving and Storage
Inspect Packaging: Upon receipt, carefully inspect the packaging for any signs of damage or

leakage.

Verify Compound: Confirm that the container is clearly labeled as Regaloside E and

matches the order specifications.
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Appropriate Storage: Immediately transfer the compound to the appropriate storage

conditions as specified in the table above. Store in a tightly sealed container in a cool, well-

ventilated area away from direct sunlight and sources of ignition.[2]

Personal Protective Equipment (PPE)
Before handling Regaloside E, all personnel must be equipped with the following standard

laboratory PPE:

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

or airborne particles.

Hand Protection: Wear protective, chemical-resistant gloves (e.g., nitrile) to prevent skin

contact.

Body Protection: A lab coat or impervious clothing should be worn to protect the skin.

Respiratory Protection: Use a suitable respirator if working in an area with insufficient

ventilation or when handling the powder, to avoid inhalation.[2]

Preparation of Solutions
Controlled Environment: All handling of powdered Regaloside E should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.[2]

Avoid Dust and Aerosol Formation: Handle the powder carefully to avoid creating dust or

aerosols.[2]

Accurate Measurement: Use appropriate, calibrated equipment for weighing and measuring

the compound and solvents.

Dissolution: For in vivo experiments, it is recommended to prepare solutions fresh on the day

of use.[1] If precipitation occurs during preparation, gentle heating and/or sonication can be

used to aid dissolution.[1]

Experimental Use
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Clear Labeling: All solutions containing Regaloside E must be clearly labeled with the

compound name, concentration, solvent, and date of preparation.

Spill Management: In the event of a spill, immediately alert others in the vicinity. Clean the

spill according to your laboratory's standard operating procedures for chemical spills,

ensuring you are wearing the appropriate PPE. Keep the product away from drains and

water courses.[2]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and seek medical attention if irritation develops.[2]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide

respiratory support and seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2]

Disposal Plan
Proper disposal of Regaloside E and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Designated Waste Containers: All waste materials contaminated with Regaloside E,

including unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, should

be collected in a designated and clearly labeled hazardous waste container.

Container Disposal
Empty Containers: Empty containers of Regaloside E should be disposed of as hazardous

waste. Do not rinse and reuse the containers for other purposes.
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Disposal Procedure
Follow Institutional Guidelines: Dispose of all Regaloside E waste in accordance with your

institution's and local environmental regulations for chemical waste.

Approved Waste Disposal: Arrange for the collection and disposal of the hazardous waste

through an approved waste disposal plant or a licensed contractor.[2]

Safe Handling Workflow for Regaloside E
The following diagram illustrates the key steps and decision points for the safe handling of

powdered Regaloside E in a laboratory setting.
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Caption: Workflow for Safe Handling of Regaloside E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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